Cas no 29927-08-0 (5,6-dimethyl-1,3-benzothiazol-2-amine)

5,6-dimethyl-1,3-benzothiazol-2-amine structure
29927-08-0 structure
Product Name:5,6-dimethyl-1,3-benzothiazol-2-amine
CAS No:29927-08-0
MF:C9H10N2S
MW:178.254100322723
MDL:MFCD00005790
CID:261332
PubChem ID:87562914
Update Time:2025-04-19

5,6-dimethyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5,6-Dimethylbenzo[d]thiazol-2-amine
    • 2-Amino-5,6-dimethyl-1,3-benzothiazol
    • 2-Amino-5,6-dimethylbenzothiazole
    • 2-Amino-5.6-dimethylbenzothiazole
    • 2-Benzothiazolamine,5,6-dimethyl-
    • 5,6-dimethyl-1,3-benzothiazol-2-amine
    • 2-amino-5,6-dimethylbenzthiazole
    • 2-Benzothiazolamine,5,6-dimethyl
    • 5,6-Dimethyl-2-aminobenzothiazole
    • 5,6-Dimethylbenzothiazol-2-ylamine
    • 5,6-dimethylbenzothiazole-2-ylamine
    • EINECS 249-960-4
    • MDL： MFCD00005790
    • Inchi： 1S/C9H10N2S/c1-5-3-7-8(4-6(5)2)12-9(10)11-7/h3-4H,1-2H3,(H2,10,11)
    • InChI Key： IODWHFFPQHUDAG-UHFFFAOYSA-N
    • SMILES： S1C(N)=NC2C=C(C)C(C)=CC1=2

Computed Properties

  • Exact Mass: 178.05600
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.8

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1355 (rough estimate)
  • Melting Point: 187.0 to 192.0 deg-C
  • Boiling Point: 342.1°C at 760 mmHg
  • Refractive Index: 1.5300 (estimate)
  • PSA: 67.15000
  • LogP: 3.07650
  • Solubility: Not determined

5,6-dimethyl-1,3-benzothiazol-2-amine Security Information

5,6-dimethyl-1,3-benzothiazol-2-amine Customs Data

  • HS CODE：2934200090
  • Customs Data：

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6-dimethyl-1,3-benzothiazol-2-amine Pricemore >>

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5,6-dimethyl-1,3-benzothiazol-2-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:29927-08-0)5,6-Dimethylbenzo[d]thiazol-2-amine
Order Number:A820113
Stock Status:in Stock
Quantity:100g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):497.0/206.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:29927-08-0)5,6-Dimethylbenzo[d]thiazol-2-amine
A820113
Purity:99%/99%
Quantity:100g/25g
Price ($):497.0/206.0
Email